Cas no 263840-03-5 (Ethanone,2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-3-oxepinyl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-3-oxepinyl)-
• CAS No: 263840-03-5
• MF: C₈H₉F₃O₂
• MW: 194.151073217392
• CID: 247624
• PubChem ID: 45080877
• Update Time: 2025-04-19

Ethanone,2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-3-oxepinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-3-oxepinyl)-
• Ethanone, 2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-3-oxepinyl)- (9CI)
• 2,2,2-trifluoro-1-(2,3,4,5-tetrahydrooxepin-6-yl)ethanone
• 263840-03-5
• DTXSID40664160
• 2,2,2-Trifluoro-1-(4,5,6,7-tetrahydrooxepin-3-yl)ethan-1-one

• Inchi： 1S/C8H9F3O2/c9-8(10,11)7(12)6-3-1-2-4-13-5-6/h5H,1-4H2
• InChI Key： RNJBDBPDNHKMFC-UHFFFAOYSA-N
• SMILES： FC(C(C1=COCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 194.05547
• Monoisotopic Mass: 194.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3